![molecular formula C21H16Cl2N4O2 B2860876 5-(4-(3-Chlorobenzoyl)piperazin-1-yl)-2-(3-chlorophenyl)oxazole-4-carbonitrile CAS No. 905429-74-5](/img/structure/B2860876.png)
5-(4-(3-Chlorobenzoyl)piperazin-1-yl)-2-(3-chlorophenyl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound 5-(4-(3-Chlorobenzoyl)piperazin-1-yl)-2-(3-chlorophenyl)oxazole-4-carbonitrile is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a member of the oxazole family of compounds, which are known for their diverse range of biological activities.
Scientific Research Applications
Arylpiperazine Derivatives
Arylpiperazine derivatives have been widely studied for their clinical applications, primarily in the treatment of depression, psychosis, or anxiety. These compounds undergo extensive metabolism, including CYP3A4-dependent N-dealkylation to form 1-aryl-piperazines, which are known for their variety of serotonin receptor-related effects. This class of compounds includes drugs like buspirone, nefazodone, trazodone, and aripiprazole. They exhibit a range of pharmacological actions, including interactions with neurotransmitter receptors beyond just serotonin, although some metabolites remain largely unexplored despite their use as amphetamine-like designer drugs (Caccia, 2007).
Triazole Derivatives
Triazoles, including 1H-1,2,3-triazoles and related derivatives, have been investigated for their diverse biological activities, making them significant for the development of new drugs. These compounds are studied for their anti-inflammatory, antiplatelet, antimicrobial, antitumoral, and antiviral properties. The structural variations of triazoles allow for the exploration of new chemical entities with potential therapeutic uses. The development of new, more efficient synthetic methods that consider green chemistry and energy saving is an ongoing need in this area (Ferreira et al., 2013).
Piperazine Compounds
Piperazine compounds are significant in drug design, offering a versatile building block for the development of drugs with various therapeutic uses, including antipsychotic, antidepressant, anticancer, antiviral, and anti-inflammatory effects. The modification of the substitution pattern on the piperazine nucleus can lead to recognizable differences in medicinal potential, highlighting the flexibility and broad potential of this entity in pharmacotherapy (Rathi et al., 2016).
properties
IUPAC Name |
5-[4-(3-chlorobenzoyl)piperazin-1-yl]-2-(3-chlorophenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16Cl2N4O2/c22-16-5-1-3-14(11-16)19-25-18(13-24)21(29-19)27-9-7-26(8-10-27)20(28)15-4-2-6-17(23)12-15/h1-6,11-12H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWBQVHRGWJSDJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(N=C(O2)C3=CC(=CC=C3)Cl)C#N)C(=O)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-(3-Chlorobenzoyl)piperazin-1-yl)-2-(3-chlorophenyl)oxazole-4-carbonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.